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Compound of Interest

Compound Name: Thymonin

CAS No.: 76844-67-2

Cat. No.: B152083

Get Quote

Disclaimer: The following guidance is for the flavonoid compound Thymonin (CAS 7644-67-2).

The name "Thymonin" can be confused with "Thymosin," a family of polypeptides with

different properties. No specific Safety Data Sheet (SDS) or official disposal guidelines for

Thymonin have been identified. Therefore, these procedures are based on general best

practices for the disposal of non-hazardous solid chemical waste in a laboratory setting. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) office for

guidance specific to your location and regulations.

Chemical and Physical Properties of Thymonin
For safe handling and disposal, it is essential to be aware of the known properties of

Thymonin. The following table summarizes key data for the flavonoid Thymonin.
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Property Value Source(s)

CAS Number 76844-67-2 [1][2]

Molecular Formula C₁₈H₁₆O₈ [1][2]

Molecular Weight 360.3 g/mol [1][2]

Appearance Solid [2]

Melting Point 225 - 226 °C [2]

Chemical Class Flavonoid, Polyphenol [2][3]

Synonyms Mucroflavone B, Majoranin [2][4]

Personal Protective Equipment (PPE)
When handling Thymonin powder, appropriate personal protective equipment should be worn

to minimize exposure, even in the absence of known specific hazards.

Eye Protection: Chemical splash goggles or safety glasses.[5][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[7]

Body Protection: A standard laboratory coat.[8]

Respiratory Protection: If there is a risk of generating dust, use a nuisance dust mask or

work in a ventilated enclosure like a fume hood.[5]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for disposing of waste Thymonin.

Step 1: Hazard Assessment

Review available literature and internal documentation for any known hazards associated

with Thymonin. As a flavonoid, it is not expected to be acutely toxic, reactive, corrosive, or

ignitable.[3][4]
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Crucially, consult your institution's EHS office. They have the final say on whether a chemical

can be treated as non-hazardous waste.

Step 2: Waste Collection and Containment

Collect solid Thymonin waste, including contaminated consumables like weighing paper or

gloves, in a designated waste container.

The container must be compatible with the chemical, in good condition, and have a secure

lid to prevent spills.[9][10] A plastic container is often preferred for solid waste.[10]

Do not mix Thymonin waste with other chemical waste streams unless explicitly permitted

by your EHS office. Incompatible materials can react violently or produce hazardous gases.

[9]

Step 3: Labeling

Clearly label the waste container as "Non-Hazardous Waste" (or as directed by your EHS

office).

The label should include:

The full chemical name: "Thymonin"

The CAS number: "76844-67-2"

The name of the principal investigator or lab contact.

The date the waste was first added to the container (accumulation start date).[11]

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[9][10]

This area should be at or near the point of generation and away from general laboratory

traffic.
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Step 5: Final Disposal

Once the container is full or ready for disposal, contact your institution's EHS office to

schedule a waste pickup.[10]

Do not dispose of solid Thymonin in the regular trash unless you have received explicit

approval from your EHS office. Some institutions permit certain non-hazardous solids to be

placed directly into dumpsters, bypassing laboratory trash cans to protect custodial staff.[12]

Never dispose of Thymonin down the drain.[13][14]

Disposal Decision Workflow
The following diagram illustrates the logical process for determining the correct disposal route

for a research chemical like Thymonin, for which specific disposal information is not readily

available.
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Caption: Decision workflow for laboratory chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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